Cas no 2138372-36-6 (2-2-(difluoromethyl)pyridin-4-ylphenol)

• Product Name: 2-2-(difluoromethyl)pyridin-4-ylphenol
• CAS No: 2138372-36-6
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• MDL: MFCD31600827
• CID: 5610726
• PubChem ID: 155937585
• Update Time: 2025-05-20

2-2-(difluoromethyl)pyridin-4-ylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-844115
• 2-[2-(difluoromethyl)pyridin-4-yl]phenol
• 2138372-36-6
• 2-2-(difluoromethyl)pyridin-4-ylphenol

• MDL： MFCD31600827
• Inchi： 1S/C12H9F2NO/c13-12(14)10-7-8(5-6-15-10)9-3-1-2-4-11(9)16/h1-7,12,16H
• InChI Key： YBHAJCRKAZYHOD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)C1C=CC=CC=1O)F

Computed Properties

• Exact Mass: 221.06522023g/mol
• Monoisotopic Mass: 221.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-2-(difluoromethyl)pyridin-4-ylphenol

Comprehensive Overview of 2-2-(difluoromethyl)pyridin-4-ylphenol (CAS No. 2138372-36-6)

2-2-(difluoromethyl)pyridin-4-ylphenol (CAS No. 2138372-36-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a pyridine ring substituted with a difluoromethyl group and a phenol moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The growing interest in 2-2-(difluoromethyl)pyridin-4-ylphenol is partly driven by the demand for fluorinated compounds, which are known for their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the difluoromethyl group, is a common strategy in modern medicinal chemistry to improve drug-like properties. This compound's pyridine-phenol hybrid structure also aligns with trends in fragment-based drug design, where smaller, modular building blocks are used to construct complex molecules.

In agrochemical applications, 2-2-(difluoromethyl)pyridin-4-ylphenol has shown promise as a precursor for novel pesticides and herbicides. The difluoromethyl group can enhance the lipophilicity and membrane permeability of agrochemicals, improving their efficacy. Additionally, the compound's stability under various environmental conditions makes it a candidate for sustainable crop protection solutions, a topic of high relevance given the global focus on green chemistry and reduced environmental impact.

From a synthetic perspective, the preparation of 2-2-(difluoromethyl)pyridin-4-ylphenol often involves multi-step reactions, including cross-coupling and fluorination steps. Recent advancements in C-H activation and catalysis have streamlined its production, reducing costs and waste. These innovations are particularly appealing to manufacturers seeking scalable and eco-friendly processes, a key concern in the fine chemicals industry.

The compound's physicochemical properties, such as its solubility, melting point, and stability, have been extensively studied to ensure compatibility with various formulations. For instance, its phenolic hydroxyl group offers opportunities for further derivatization, enabling the creation of prodrugs or polymer conjugates. Such flexibility is highly valued in drug delivery systems and material science, where tailored properties are essential.

As the scientific community continues to explore 2-2-(difluoromethyl)pyridin-4-ylphenol, its potential in bioconjugation and proteomics is also being investigated. The compound's ability to act as a linker or labeling agent could revolutionize diagnostic tools and therapeutic monitoring. This aligns with the rising demand for precision medicine and personalized healthcare, where molecular probes play a critical role.

In summary, 2-2-(difluoromethyl)pyridin-4-ylphenol (CAS No. 2138372-36-6) represents a cutting-edge compound with broad applicability across multiple industries. Its unique structure, combined with the growing emphasis on fluorine chemistry and sustainable synthesis, positions it as a valuable asset for future innovations. Whether in drug development, agrochemicals, or advanced materials, this compound is poised to make a significant impact.